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Introduction

UNCG6934 is a potent and selective chemical probe that targets the N-terminal PWWP domain
(PWWPL1) of the Nuclear Receptor Binding SET Domain Protein 2 (NSD2), also known as
WHSC1 or MMSET.[1][2][3] NSD2 is a histone methyltransferase responsible for the di-
methylation of histone H3 at lysine 36 (H3K36me2), a mark associated with active gene
transcription.[2][4] Overexpression and activating mutations of NSD2 are implicated in various
cancers, including multiple myeloma, making it a compelling therapeutic target.[4]

UNCG6934 functions as an antagonist by binding to the PWWP1 domain, thereby disrupting its
interaction with H3K36me2-marked nucleosomes.[1][2][3] This disruption leads to the
accumulation of endogenous NSD?2 in the nucleolus.[1][2] As a well-characterized chemical
probe with a closely related inactive control compound (UNC7145), UNC6934 is an invaluable
tool for interrogating NSD2 biology and for the discovery of novel NSD2 inhibitors through high-
throughput screening (HTS) campaigns.[3]

These application notes provide detailed protocols for utilizing UNC6934 in various HTS
assays to identify and characterize modulators of the NSD2-PWWPL1 interaction.

Quantitative Data Summary
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The following table summarizes the key quantitative parameters of UNC6934, providing a

reference for its potency and selectivity in various assay formats.

Assay Cell Line (if
Parameter Value . Reference
Technology applicable)
o o Surface Plasmon
Binding Affinity
(Kd) Resonance 80 £ 18 nM N/A [3]
(SPR)
Biochemical
AlphaScreen 104 + 13 nM N/A [4]
IC50
NanoBRET PPI
Cellular EC50 1.23+0.25 uM u20s [5]
Assay
) ) Selective for
Differential
. NSD2-PWWP1
. Scanning
Selectivity ) over 15 other N/A [31[5]
Fluorimetry
human PWWP
(DSF) )
domains
No significant
inhibition of 33
methyltransferas
es.Ki=1.4+0.8
] Broad Panel
Off-Target Profile ) MM for human N/A [5]
Screening )
sodium-
dependent
serotonin
transporter.

Signaling Pathway and Mechanism of Action of

UNC6934

UNCG6934 directly interferes with the "reader"” function of the NSD2 protein. The PWWP1
domain of NSD2 recognizes and binds to the H3K36me2 mark on chromatin, which is crucial

for the proper localization and function of NSD2. By competitively binding to the H3K36me2-
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binding pocket of the PWWP1 domain, UNC6934 displaces NSD2 from its chromatin targets.
This displacement results in the relocalization of NSD2 to the nucleolus.
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e o

1. Co-transfect U20S cells with ) (1 Prepare compound dllutlons

NSD2 PWWP1-NanoLuc & HaloTag-H3

!

2. Harvest cells and plate into 2. Add compounds, His-NSD2-PWWP1,
384-well plates with HaloTag ligand and Biotin-H3K36me2 dNucs to plate

3. Add test compounds, UNC6934, .
( and UNC7145 ) ( 3. Incubate for 60 minutes )

( 4. Incubate for 2 hours ) (4. Add Donor and Acceptor beads )
( 5. Add Nano-Glo Substrate ) ( 5. Incubate for 60 minutes )

6. Measure Donor (460nm) and .
( Acceptor (618nm) signals j ( 6. Read AlphaScreen signal )
7. Calculate NanoBRET ratio, 7. Normalize data and
normalize data, and determine IC50 determine IC50
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1. Treat cells with compound
and vehicle control
2. Harvest cells and apply
isothermal heat challenge
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3. Lyse cells and separate
soluble/aggregated fractions
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!
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4. Analyze soluble fraction by
Western blot for NSD2

!

5. Quantify band intensities and
plot dose-response curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for UNC6934 in High-
Throughput Screening Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15588771#unc6934-in-high-throughput-screening-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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